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Compound of Interest

Compound Name: Eriodictyol 7-glucuronide

CAS No.: 133360-47-1

Cat. No.: B137422

Get Quote

Topic: Eriodictyol 7-glucuronide Proper Disposal Procedures Audience: Researchers,

Scientists, and Drug Development Professionals[1][2][3]

Executive Summary: Operational Directive
Immediate Action Required: Treat Eriodictyol 7-glucuronide (CAS: 133360-47-1 / 125535-06-

0) as a substance of Unknown Toxicity with potential aquatic hazards.[1][2] While

glucuronidation generally increases water solubility and excretion, the parent compound

(Eriodictyol) exhibits potential aquatic toxicity (H410) and acute oral toxicity (H302) in some

classifications.[1]

Core Disposal Rule:Zero Drain Disposal. Under no circumstances should this compound or its

solutions be discharged into municipal sewage or laboratory sink drains. All waste must be

segregated and routed to high-temperature incineration via a licensed hazardous waste

contractor.[1][2]
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To ensure safe handling, you must understand the physicochemical nature of the waste you

are managing. This compound is often handled in milligram quantities for metabolic stability or

pharmacokinetic (PK) studies.

Property Data Operational Implication

Chemical Name Eriodictyol 7-O-glucuronide Labeling identifier.

CAS Number 133360-47-1 (or 125535-06-0)
Use for waste manifesting.[1]

[2]

Molecular Weight ~464.38 g/mol N/A

Solubility High (Water/Methanol/DMSO)

Glucuronide moiety increases

hydrophilicity; spills may

spread rapidly on wet surfaces.

GHS Classification
Not Fully Regulated (Treat as

H302/H410)

Apply the Precautionary

Principle. Assume potential for

skin irritation and aquatic

toxicity.[4]

Waste Code (RCRA) Not Listed (P/U list)

Classify as Non-Regulated

Organic Chemical Waste

(unless mixed with hazardous

solvents).[2]

Pre-Disposal Treatment & Segregation
Effective disposal starts at the bench. You must segregate waste streams based on the matrix

(solid powder vs. liquid solution) to prevent cross-contamination and ensure compatibility with

incinerator feedstocks.

A. Solid Waste (Pure Powder)
Primary Containment: Collect pure substance in a wide-mouth, high-density polyethylene

(HDPE) or amber glass jar.

Labeling: Must read "Non-Regulated Chemical Solid - Eriodictyol 7-glucuronide."[1][2]
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Contaminated Debris: Weighing boats, spatula wipes, and gloves must be double-bagged in

clear polyethylene bags (2-mil thickness minimum) and tagged as "Solid Chemical Debris."

[1][2]

B. Liquid Waste (Stock Solutions)
Solvent Compatibility:

Aqueous/Buffer Solutions: Can be consolidated into "Aqueous Organic Waste" drums.

Organic Solvents (DMSO/Methanol): Must be segregated into "Non-Halogenated Organic

Solvents."

pH Check: Ensure the waste solution pH is between 5 and 9 before consolidation to prevent

exothermic reactions in waste drums.

C. Biological Matrices (PK Studies)
Urine/Plasma: If the compound is present in biological fluids, the biological hazard takes

precedence.

Step 1: Inactivate biological agents (Autoclave or 10% Bleach).

Step 2: If chemical concentration is <0.1%, dispose of as biological waste. If >0.1% (rare

in metabolites), consult EHS for "Mixed Waste" protocols.

Detailed Disposal Protocols
Protocol A: Disposal of Solid/Powder Waste
Objective: Safe transfer of expired or excess solid compound to waste stream.

PPE Donning: Wear nitrile gloves (double-gloved recommended), lab coat, and safety

goggles. Use a fume hood to prevent dust inhalation.[2]

Transfer: Carefully scrape the solid directly into the waste container. Do not rinse the original

vial into the sink.

Rinsing: Rinse the original vial with a minimal amount of methanol or acetone.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://cymitquimica.com/cas/133360-47-1/
https://pubchem.ncbi.nlm.nih.gov/compound/Eriodictyol-7-glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/Eriodictyol-7-glucuronide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137422?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rinsate Disposal: Pour the rinsate into the Liquid Organic Waste container (Solvent Waste),

not the solid waste bin.

Sealing: Cap the solid waste container tightly. Tape the lid if the container will be transported

through public corridors.

Protocol B: Emergency Spill Response
Objective: Containment of accidental release.

Isolate: Mark the area. If powder, turn off nearby fans to prevent aerosolization.

PPE: Upgrade to N95 respirator if dust is visible.

Containment:

Solid: Cover with wet paper towels to dampen dust, then scoop.

Liquid: Use absorbent pads or vermiculite.

Clean Up: Wipe the surface with 70% Ethanol followed by water.

Disposal: Place all cleanup materials into a hazardous waste bag.

Decision Logic & Workflows (Visualization)
Figure 1: Waste Stream Segregation Logic
Caption: Operational decision tree for segregating Eriodictyol 7-glucuronide waste based on

physical state and solvent matrix.
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Non-Halogenated
(e.g., MeOH, DMSO, Water)

Dispose as
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[1][2]

Figure 2: Spill Response Workflow
Caption: Step-by-step immediate response protocol for laboratory spills of Eriodictyol 7-
glucuronide.
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Regulatory Compliance & Scientific Rationale
Why Incineration? Flavonoid glucuronides are stable organic molecules. While natural,

concentrating them in wastewater can disrupt local aquatic ecosystems. High-temperature

incineration (Rotary Kiln) ensures complete thermal destruction of the glucuronide backbone,

converting it to harmless CO2 and water.[1][2]

The "Unknown Toxicity" Rule: Although Eriodictyol 7-glucuronide is a metabolite and likely

less toxic than its parent aglycone, Safety Data Sheets (SDS) often list it as "Not fully

investigated."[1][2] In the absence of definitive LD50 data, laboratory safety standards dictate

that we apply the hazard profile of the parent compound (Eriodictyol) as a conservative proxy.

Eriodictyol has been flagged for potential aquatic toxicity (H410) [1, 2].[4]

Legal Framework:

USA: Comply with 40 CFR 261 (RCRA). While not a P- or U-listed waste, it falls under

"Process Waste" and must be characterized.[1][2]

EU: Comply with EC 1907/2006 (REACH).[5] Waste code assignment (EWC) usually falls

under 16 05 08 (discarded organic chemicals).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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